Cas no 897619-89-5 (N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide)

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide is a specialized organic compound featuring a naphthalene core substituted with an ethoxy group and a carboxamide linkage. The 1,1-dioxo-1lambda6,2-thiazolidinyl moiety enhances its structural uniqueness, potentially contributing to improved solubility and binding affinity in pharmaceutical or material science applications. This compound’s modular design allows for versatility in synthetic pathways, making it valuable for research in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined molecular architecture ensures reproducibility in synthesis, while its functional groups offer opportunities for further derivatization. Suitable for exploratory studies in drug discovery or advanced material design.

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide structure

897619-89-5 structure

Product Name:N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide

CAS No:897619-89-5

MF:C₂₂H₂₂N₂O₄S

MW:410.486084461212

CID:5513561

Update Time:2025-05-20

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-ethoxynaphthalene-1-carboxamide
- N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide
- Inchi： 1S/C22H22N2O4S/c1-2-28-20-13-8-16-6-3-4-7-19(16)21(20)22(25)23-17-9-11-18(12-10-17)24-14-5-15-29(24,26)27/h3-4,6-13H,2,5,14-15H2,1H3,(H,23,25)
- InChI Key： RGOHDICSLKAIGC-UHFFFAOYSA-N
- SMILES： C1(C(NC2=CC=C(N3CCCS3(=O)=O)C=C2)=O)=C2C(C=CC=C2)=CC=C1OCC

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2035-0197-2μmol	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2-ethoxynaphthalene-1-carboxamide	897619-89-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F2035-0197-5μmol	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2-ethoxynaphthalene-1-carboxamide	897619-89-5	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F2035-0197-10μmol	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2-ethoxynaphthalene-1-carboxamide	897619-89-5	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F2035-0197-20μmol	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2-ethoxynaphthalene-1-carboxamide	897619-89-5	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F2035-0197-1mg	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2-ethoxynaphthalene-1-carboxamide	897619-89-5	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F2035-0197-2mg	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2-ethoxynaphthalene-1-carboxamide	897619-89-5	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F2035-0197-3mg	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2-ethoxynaphthalene-1-carboxamide	897619-89-5	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F2035-0197-4mg	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2-ethoxynaphthalene-1-carboxamide	897619-89-5	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F2035-0197-5mg	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2-ethoxynaphthalene-1-carboxamide	897619-89-5	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F2035-0197-10mg	N-[4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl]-2-ethoxynaphthalene-1-carboxamide	897619-89-5	90%+	10mg	$79.0	2023-05-17

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide Related Literature

1. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
5. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Related Categories

Additional information on N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide

Research Brief on N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide (CAS: 897619-89-5)

N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide (CAS: 897619-89-5) is a synthetic small molecule that has garnered significant attention in recent chemical and biomedical research. This compound, characterized by its unique thiazolidine and naphthalene moieties, has been investigated for its potential therapeutic applications, particularly in the context of inflammatory and metabolic disorders. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

The compound's structure suggests it may act as a modulator of key signaling pathways involved in inflammation and cellular metabolism. Specifically, its thiazolidine-1,1-dioxide group is hypothesized to interact with peroxisome proliferator-activated receptors (PPARs), a family of nuclear receptors that play critical roles in lipid metabolism and inflammation. Preliminary data from in vitro assays indicate that N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide exhibits selective binding affinity for PPAR-gamma, a subtype implicated in insulin sensitization and anti-inflammatory responses.

Recent advancements in the synthesis and optimization of this compound have been reported in the literature. Researchers have developed more efficient synthetic routes to improve yield and purity, which are critical for scaling up production for further preclinical and clinical studies. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure batch-to-batch consistency.

In vivo studies using animal models of metabolic syndrome and chronic inflammation have demonstrated promising results. Administration of N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide led to significant reductions in biomarkers of inflammation, such as C-reactive protein (CRP) and interleukin-6 (IL-6), as well as improvements in glucose tolerance and lipid profiles. These findings suggest potential applications in treating conditions like type 2 diabetes and atherosclerosis.

Despite these encouraging results, challenges remain in the development of this compound. Issues such as bioavailability, potential off-target effects, and long-term safety need to be addressed in future studies. Researchers are also exploring structural analogs to enhance potency and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, N-4-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenyl-2-ethoxynaphthalene-1-carboxamide represents a promising candidate for further development in the treatment of metabolic and inflammatory disorders. Ongoing research aims to elucidate its full therapeutic potential and address existing limitations. This compound exemplifies the intersection of chemical innovation and biomedical research, highlighting the importance of interdisciplinary approaches in drug discovery.